2-Chloro-4-formyl-6-methoxyphenyl 2-chlorobenzoate

• IUPAC Name: (2-chloro-4-formyl-6-methoxyphenyl) 2-chlorobenzoate
• InChI: InChI=1S/C15H10Cl2O4/c1-20-13-7-9(8-18)6-12(17)14(13)21-15(19)10-4-2-3-5-11(10)16/h2-8H,1H3
• InChI Key: XIKLGWSCRJITAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=O)Cl)OC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H10Cl2O4
• Molecular Weight: 325.1 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps and the use of various reagents and catalysts. In the case of Schiff's bases, such as the one described in the first paper, the synthesis involves the formation of an imine group through the condensation of an amine and an aldehyde. The study reports the synthesis of a novel Schiff's base, (E)-4,6-dichloro-2-[(2-chlorophenylimino)methyl]-3-methoxyphenol, which includes the use of single crystal X-ray diffraction and spectroscopic methods for characterization .

Molecular Structure Analysis

The molecular structure of organic compounds is crucial for understanding their properties and reactivity. The first paper provides a detailed analysis of the molecular structure using single crystal X-ray diffraction, which is a powerful technique for determining the arrangement of atoms within a crystal. The study also includes computational investigations to explore the tautomeric equilibrium between different forms of the molecule . The fourth paper discusses the dihedral angle between two aromatic rings in the title compound, which can influence the compound's physical properties and reactivity .

Chemical Reactions Analysis

Chemical reactions involving organic compounds can be complex, with multiple pathways and intermediates. The first paper investigates the intramolecular proton transfer process and the transition state structure during this process. This is important for understanding the reactivity and potential applications of the compound, such as its use as a nonlinear optical (NLO) material .

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure and the intermolecular interactions it can form. The third paper discusses the characterization of two polymorphs of a related compound, which includes thermal analysis to determine their stability and spectroscopic methods to identify different functional groups . The second paper provides insight into the hydrogen-bonded assembly of co-crystal structures, which can affect the compound's solubility and melting point .

Scientific Research Applications

Liquid Crystalline Properties

Research into mesogenic homologous series, involving compounds structurally related to 2-Chloro-4-formyl-6-methoxyphenyl 2-chlorobenzoate, has demonstrated their potential in synthesizing novel liquid crystalline materials. Thaker et al. (2012) synthesized and characterized compounds containing a 6-alkoxy 2-naphthoic acid and Schiff base-ester as central linkage, exploring their mesomorphic behavior. These compounds exhibited enantiotropic nematic and smectic A mesophases, indicating their utility in liquid crystal displays and other electro-optic applications (Thaker et al., 2012).

Catalysis

The catalytic reduction of nitroarenes to aminoarenes is a critical reaction in the production of pharmaceuticals and agrochemicals. Watanabe et al. (1984) investigated the use of formic acid in the presence of ruthenium catalysts for the reduction of various nitroarenes, including those with methoxy substituents. This research highlights the importance of such catalysts in environmentally friendly chemical synthesis processes (Watanabe et al., 1984).